![molecular formula C17H12F3N5O3S B4540502 2-{[3-(3-nitrophenyl)-1H-1,2,4-triazol-5-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B4540502.png)
2-{[3-(3-nitrophenyl)-1H-1,2,4-triazol-5-yl]thio}-N-[3-(trifluoromethyl)phenyl]acetamide
Description
Synthesis Analysis
The synthesis of related triazole compounds involves reactions starting from basic precursors like 4-amino-4H-1,2,4-triazole or similar structures, undergoing acylation, and further modification to introduce various substituents, including nitrophenyl groups and trifluoromethylphenyl groups. These processes often utilize acetyl chloride, various aromatic aldehydes, and cyclisation with hydrazine hydrate, yielding compounds with defined molecular structures (Panchal & Patel, 2011).
Molecular Structure Analysis
Crystal structure characterization techniques, such as X-ray crystallography, are pivotal for understanding the molecular configuration of compounds. These techniques have revealed the presence of intermolecular hydrogen bonds and the disorder of nitro groups and fluorine atoms in structures similar to the compound of interest (Pan et al., 2016).
Chemical Reactions and Properties
The chemical reactivity of triazole derivatives is influenced by their functional groups. The synthesis of N-(4-aryl amine)-2-{[4-phenyl-5-(pyridin-4-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide derivatives, for example, involves condensation reactions that introduce sulfanyl and acetamide groups, impacting their antimicrobial properties (MahyavanshiJyotindra et al., 2011).
Physical Properties Analysis
The physical properties, such as melting points, solubility, and crystalline structure, are determined through various analytical techniques, including thin layer chromatography, NMR, and IR spectroscopy. These properties are essential for the identification and characterization of the synthesized compounds (Chen & Withers, 2007).
Chemical Properties Analysis
The chemical properties, including reactivity towards other compounds, stability, and biological activity, are crucial for the application of these compounds. Studies have shown that the introduction of specific substituents can significantly impact these properties, leading to potential applications in medicinal chemistry and materials science (Salian et al., 2017).
properties
IUPAC Name |
2-[[5-(3-nitrophenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12F3N5O3S/c18-17(19,20)11-4-2-5-12(8-11)21-14(26)9-29-16-22-15(23-24-16)10-3-1-6-13(7-10)25(27)28/h1-8H,9H2,(H,21,26)(H,22,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCLQUHOHDSIURV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)[N+](=O)[O-])C2=NC(=NN2)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12F3N5O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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